![molecular formula C19H20F3N3O B277726 4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide](/img/structure/B277726.png)
4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide
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Overview
Description
4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential use in scientific research applications due to its unique properties and mechanism of action.
Mechanism of Action
4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide acts as a partial agonist at the 5-HT1B and 5-HT2C serotonin receptors. This leads to the activation of these receptors, which in turn leads to the release of neurotransmitters such as dopamine and norepinephrine. The activation of these receptors also leads to the inhibition of the release of serotonin, which can result in an increase in the levels of this neurotransmitter in the brain.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which can lead to an increase in mood and energy levels. This compound has also been shown to decrease the levels of serotonin in the brain, which can lead to a decrease in anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide in lab experiments is its selectivity for the 5-HT1B and 5-HT2C receptors. This allows researchers to study the specific effects of the activation of these receptors without the interference of other neurotransmitter systems. However, one limitation of using this compound in lab experiments is its potential for off-target effects. This compound has been found to interact with other receptors such as the dopamine D2 receptor, which can complicate the interpretation of experimental results.
Future Directions
There are a number of future directions for the study of 4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide. One area of research is the development of more selective agonists for the 5-HT1B and 5-HT2C receptors. This could lead to the development of more effective treatments for psychiatric disorders such as depression and anxiety. Another area of research is the study of the long-term effects of this compound use on the brain and behavior. This could help to elucidate the potential risks and benefits of using this compound in clinical settings. Finally, the study of this compound could also lead to the development of new drugs for the treatment of addiction and other psychiatric disorders.
Synthesis Methods
The synthesis of 4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide involves the reaction of 1-(3-methylphenyl)piperazine with 2-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of this compound as a white crystalline solid.
Scientific Research Applications
4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been used in scientific research for its potential use as a serotonin receptor agonist. It has been found to selectively activate the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. This compound has also been studied for its potential use in the treatment of various psychiatric disorders such as depression, anxiety, and addiction.
properties
Molecular Formula |
C19H20F3N3O |
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Molecular Weight |
363.4 g/mol |
IUPAC Name |
4-(3-methylphenyl)-N-[2-(trifluoromethyl)phenyl]piperazine-1-carboxamide |
InChI |
InChI=1S/C19H20F3N3O/c1-14-5-4-6-15(13-14)24-9-11-25(12-10-24)18(26)23-17-8-3-2-7-16(17)19(20,21)22/h2-8,13H,9-12H2,1H3,(H,23,26) |
InChI Key |
YLICOYDOYFHRKA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3C(F)(F)F |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3C(F)(F)F |
Origin of Product |
United States |
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